2-Cyclopropyl-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyrimidine-4-carboxamide

• IUPAC Name: 2-cyclopropyl-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H16N4OS/c1-9-7-14(21-16(18-9)11-3-4-11)17(22)20-12-5-6-15-13(8-12)19-10(2)23-15/h5-8,11H,3-4H2,1-2H3,(H,20,22)
• InChI Key: RDQAYDPMKUVLQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)C(=O)NC3=CC4=C(C=C3)SC(=N4)C
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

The compound “2-Cyclopropyl-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyrimidine-4-carboxamide” is a complex organic molecule that contains several functional groups and structural features. It includes a cyclopropyl group, a methyl group, a benzothiazolyl group, and a pyrimidine ring with a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecule contains a cyclopropyl group, which is a three-membered carbon ring, and a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. The benzothiazolyl group contains a fused five and six-membered ring with sulfur and nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxamide could potentially undergo hydrolysis, and the aromatic rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular size, and the presence of functional groups all influence properties like solubility, melting point, and stability.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity, which are not known without specific studies.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its biological activity, given the presence of structural features common in bioactive compounds.